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Compound of Interest

Compound Name: Trimethylsilylmethyl azide

CAS No.: 87576-94-1

Cat. No.: B1267221

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of trimethylsilylmethyl
azide from chloromethyltrimethylsilane. The document details various synthetic routes,

presents a comprehensive experimental protocol for a high-yield synthesis, and outlines the

necessary safety precautions. Characterization data for the final product is also included for

verification.

Introduction
Trimethylsilylmethyl azide is a valuable reagent in organic synthesis, serving as a versatile

building block for the introduction of the azidomethyl group. Its applications are prominent in

the construction of nitrogen-containing heterocycles and in click chemistry. This guide focuses

on its preparation from the readily available precursor, chloromethyltrimethylsilane, via

nucleophilic substitution with an azide source.
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Several methods for the synthesis of trimethylsilylmethyl azide from

chloromethyltrimethylsilane have been reported in the literature. The primary approach involves

the reaction of chloromethyltrimethylsilane with sodium azide in a suitable solvent. The choice

of solvent and reaction conditions significantly influences the reaction time, temperature, and

yield. A summary of various reported methods is presented in Table 1.

Table 1: Comparison of Synthetic Routes for Trimethylsilylmethyl Azide

Solvent
Catalyst/Add

itive

Temperature

(°C)
Time (h) Yield (%) Reference

Dimethylform

amide (DMF)
None 80 44 97

Nishiyama &

Tanaka,

1983[1]

Dimethylform

amide (DMF)
None

Room

Temperature
24 Not specified

CN10355416

7A[2]

Silicone Oil
Polyethylene

Glycol
50-59 2 96.9

EP 1795533

A1[3]

Reaction Pathway
The fundamental reaction for the synthesis of trimethylsilylmethyl azide from

chloromethyltrimethylsilane is a nucleophilic substitution (SN2) reaction. The azide anion (N3-),

typically from sodium azide, acts as the nucleophile, displacing the chloride ion from the silicon-

containing starting material.

Figure 1. Synthesis of Trimethylsilylmethyl Azide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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